Tert-butyl 4-[1-(oxan-4-yl)-2-oxopiperidin-3-yl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[1-(oxan-4-yl)-2-oxopiperidin-3-yl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H33N3O4/c1-19(2,3)26-18(24)21-11-9-20(10-12-21)16-5-4-8-22(17(16)23)15-6-13-25-14-7-15/h15-16H,4-14H2,1-3H3
• InChI Key: NYBUDLBLERJVKN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2CCCN(C2=O)C3CCOCC3
• Molecular Formula: C19H33N3O4
• Molecular Weight: 367.5 g/mol

Description

“Tert-butyl 4-[1-(oxan-4-yl)-2-oxopiperidin-3-yl]piperazine-1-carboxylate” is a chemical compound with the CAS Number: 706759-32-2. It has a molecular weight of 270.37 and its IUPAC name is tert-butyl 4-tetrahydro-2H-pyran-4-yl-1-piperazinecarboxylate.

Physical And Chemical Properties Analysis

This compound is a powder with a purity of 95%. It is stored at room temperature.

Scientific Research Applications

Organic Synthesis Intermediary

This compound serves as a versatile intermediary in organic synthesis. . Its structure allows for the introduction of additional functional groups, making it a key starting material for synthesizing a wide range of organic compounds.

Medicinal Chemistry

In medicinal chemistry, this tert-butyl derivative is used to develop new pharmaceuticals. . It’s often employed in the early stages of drug discovery when building libraries of compounds for biological testing.

Biological Activity Studies

. These studies are crucial for identifying new treatments for infections and understanding the compound’s mechanism of action at the molecular level.

Drug Development

. Its role in the synthesis of crizotinib, a drug used to treat certain types of lung cancer, highlights its importance in the pharmaceutical industry.

Industrial Applications

While primarily used in research, this compound has potential industrial applications as well. . Its stability and reactivity make it suitable for large-scale production processes.

Biotechnology Research

In biotechnology, this compound could be used to modify biological molecules or systems. .

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for this compound can be found on the product link. It’s always important to handle chemical compounds with appropriate safety measures.

Future Directions

The future directions for this compound could involve further exploration of its potential uses in the synthesis of novel organic compounds, given its role as an intermediate. More research could also be conducted to understand its mechanism of action and potential applications.